5-methyl-2-(3,4,5-trimethoxyphenyl)-1,3-benzoxazole

• IUPAC Name: 5-methyl-2-(3,4,5-trimethoxyphenyl)-1,3-benzoxazole
• InChI: InChI=1S/C17H17NO4/c1-10-5-6-13-12(7-10)18-17(22-13)11-8-14(19-2)16(21-4)15(9-11)20-3/h5-9H,1-4H3
• InChI Key: DSDOODVQCBKOSR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)OC(=N2)C3=CC(=C(C(=C3)OC)OC)OC
• Molecular Formula: C17H17NO4
• Molecular Weight: 299.32 g/mol

Description

The compound “5-methyl-2-(3,4,5-trimethoxyphenyl)-1,3-benzoxazole” is a benzoxazole derivative. Benzoxazoles are heterocyclic compounds containing a benzene ring fused to an oxazole ring. Oxazole is a five-membered ring consisting of three carbon atoms, one oxygen atom, and one nitrogen atom.

Molecular Structure Analysis

The molecular structure of this compound would consist of a benzoxazole core with a methyl group at the 5-position and a trimethoxyphenyl group at the 2-position. The presence of the trimethoxyphenyl group suggests that this compound may have interesting electronic properties due to the electron-donating methoxy groups.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, benzoxazoles are known to participate in a variety of chemical reactions. They can act as ligands in coordination chemistry, and they can undergo electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the benzoxazole ring could contribute to its stability and rigidity, while the trimethoxyphenyl group could influence its solubility and reactivity.

Mechanism of Action

The mechanism of action would depend on the specific application of this compound. For example, some benzoxazole derivatives are known to have biological activity and can interact with various enzymes and receptors in the body.

Safety and Hazards

As with any chemical compound, handling “5-methyl-2-(3,4,5-trimethoxyphenyl)-1,3-benzoxazole” would require appropriate safety measures. It’s important to refer to the Material Safety Data Sheet (MSDS) for specific safety and hazard information.

Future Directions

The study of benzoxazole derivatives is an active area of research, particularly in the development of new pharmaceuticals and materials. The unique properties of “5-methyl-2-(3,4,5-trimethoxyphenyl)-1,3-benzoxazole” could make it a subject of interest in future studies.